Cas no 135307-58-3 (5-methyl-4-nitro-1-phenyl-1H-Imidazole)

5-Methyl-4-nitro-1-phenyl-1H-imidazole is a nitro-substituted imidazole derivative with a phenyl group at the 1-position and a methyl group at the 5-position. This heterocyclic compound is of interest in pharmaceutical and agrochemical research due to its structural framework, which is conducive to further functionalization. The presence of the nitro group enhances reactivity, making it a valuable intermediate in synthetic chemistry for the preparation of more complex molecules. Its well-defined crystalline structure ensures consistent purity, while its stability under standard storage conditions makes it suitable for laboratory use. Researchers utilize this compound in the development of biologically active agents, particularly in studies involving imidazole-based pharmacophores.
5-methyl-4-nitro-1-phenyl-1H-Imidazole structure
135307-58-3 structure
Product Name:5-methyl-4-nitro-1-phenyl-1H-Imidazole
CAS No:135307-58-3
MF:C10H9N3O2
MW:203.197361707687
CID:1105163
PubChem ID:14906225
Update Time:2025-08-03

5-methyl-4-nitro-1-phenyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-nitro-1-phenyl-1H-Imidazole
    • 5-methyl-4-nitro-1-phenylimidazole
    • 135307-58-3
    • DTXSID30565218
    • 1H-Imidazole, 5-methyl-4-nitro-1-phenyl-
    • EN300-39860363
    • Inchi: 1S/C10H9N3O2/c1-8-10(13(14)15)11-7-12(8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: XTPCJMOZJRZEAX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C)N(C=N1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.6Ų

5-methyl-4-nitro-1-phenyl-1H-Imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39860363-0.05g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
0.05g
$912.0 2023-05-26
Enamine
EN300-39860363-0.1g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
0.1g
$956.0 2023-05-26
Enamine
EN300-39860363-0.25g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
0.25g
$999.0 2023-05-26
Enamine
EN300-39860363-0.5g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
0.5g
$1043.0 2023-05-26
Enamine
EN300-39860363-1.0g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
1g
$1086.0 2023-05-26
Enamine
EN300-39860363-2.5g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
2.5g
$2127.0 2023-05-26
Enamine
EN300-39860363-5.0g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
5g
$3147.0 2023-05-26
Enamine
EN300-39860363-10.0g
5-methyl-4-nitro-1-phenyl-1H-imidazole
135307-58-3
10g
$4667.0 2023-05-26

Additional information on 5-methyl-4-nitro-1-phenyl-1H-Imidazole

Introduction to 5-methyl-4-nitro-1-phenyl-1H-imidazole (CAS No. 135307-58-3)

5-methyl-4-nitro-1-phenyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 135307-58-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of 5-methyl-4-nitro-1-phenyl-1H-imidazole, including its nitro and phenyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The nitro group at the 4-position of the imidazole ring is a key functional moiety that influences the reactivity and electronic properties of the molecule. This group can participate in various chemical transformations, making 5-methyl-4-nitro-1-phenyl-1H-imidazole a valuable intermediate in synthetic chemistry. Additionally, the methyl and phenyl substituents enhance the molecule's complexity and contribute to its interactions with biological targets.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, 5-methyl-4-nitro-1-phenyl-1H-imidazole has shown particular promise in preclinical studies. Its ability to modulate specific enzymatic pathways and cellular processes makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 5-methyl-4-nitro-1-phenyl-1H-imidazole is its potential as a scaffold for developing novel therapeutic agents. The nitro group can be readily reduced to an amine, allowing for further functionalization and the creation of more complex molecules. This flexibility makes it an attractive starting point for medicinal chemists seeking to design compounds with enhanced pharmacological properties.

Recent research has focused on exploring the pharmacological profile of 5-methyl-4-nitro-1-phenyl-1H-imidazole in various disease models. In vitro studies have indicated that this compound may possess inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, its interaction with DNA and RNA binding proteins has been investigated, suggesting potential applications in treating neurodegenerative diseases.

The synthesis of 5-methyl-4-nitro-1-phenyl-1H-imidazole involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by nitration and methylation steps to introduce the key functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 5-methyl-4-nitro-1-phenyl-1H-imidazole are also of great interest. Studies have shown that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is crucial for formulating it into effective pharmaceutical products. Additionally, preliminary toxicology studies suggest that it is well-tolerated at moderate doses, although further investigations are needed to fully assess its safety profile.

In conclusion, 5-methyl-4-nitro-1-phenyl-1H-imidazole (CAS No. 135307-58-3) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for imidazole derivatives, compounds like 5-methyl-4-nitro-1-phenyl-Himidazole will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.